Cas no 2640960-23-0 (6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine)
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
- AKOS040724820
- F6754-8294
- 2640960-23-0
- 6-Bromo-N-[(tetrahydro-2-furanyl)methyl]-2-quinazolinamine
-
- Inchi: 1S/C13H14BrN3O/c14-10-3-4-12-9(6-10)7-15-13(17-12)16-8-11-2-1-5-18-11/h3-4,6-7,11H,1-2,5,8H2,(H,15,16,17)
- InChI Key: PKQUPQSGCMGFFT-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(Br)C=C2)=CN=C1NCC1CCCO1
Computed Properties
- Exact Mass: 307.03202g/mol
- Monoisotopic Mass: 307.03202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 467.6±41.0 °C(Predicted)
- pka: 5.04±0.46(Predicted)
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6754-8294-2μmol |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-5μmol |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-10μmol |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-20μmol |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-1mg |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-2mg |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-3mg |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-4mg |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-5mg |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6754-8294-10mg |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine |
2640960-23-0 | 10mg |
$118.5 | 2023-09-07 |
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
Comprehensive Overview of 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine (CAS No. 2640960-23-0)
The compound 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine (CAS No. 2640960-23-0) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bromine substituent at the 6-position and a tetrahydrofuran (oxolan) moiety, makes it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for novel small-molecule drugs.
In recent years, the search for quinazoline-based compounds has surged, driven by their versatility in medicinal chemistry. 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine stands out due to its structural modularity, which allows for further derivatization. This adaptability is crucial for optimizing drug-like properties, such as solubility and bioavailability, topics frequently searched by professionals in computational chemistry and ADMET studies. The compound’s bromine atom also offers a handle for cross-coupling reactions, a hot topic in organic synthesis forums.
The oxolan-2-ylmethyl group in 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine introduces a chiral center, sparking discussions in stereoselective synthesis communities. This feature is particularly relevant to researchers exploring enantioselective catalysis, a trending subtopic in green chemistry. Additionally, the compound’s hydrogen-bonding capacity via the quinazolin-2-amine core aligns with current interests in molecular recognition and supramolecular chemistry.
From a patent landscape perspective, 2640960-23-0 has drawn attention for its potential in IP-protected drug scaffolds. Pharmaceutical companies are actively investigating similar structures for orphan diseases and precision medicine, two high-traffic keywords in biotech news. The compound’s heterocyclic framework also resonates with the rising trend of fragment-based drug design (FBDD), a technique dominating drug discovery conferences.
Analytical challenges surrounding 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine, such as HPLC method development and mass spectrometry characterization, are frequently discussed in analytical chemistry circles. These techniques are critical for ensuring compound purity, a non-negotiable requirement in preclinical studies. The bromine isotope pattern also makes it a case study for high-resolution MS applications.
In conclusion, CAS No. 2640960-23-0 represents a multifaceted research tool bridging medicinal chemistry, organic synthesis, and drug development. Its relevance to cutting-edge topics like AI-assisted molecular design and cryo-EM target validation ensures sustained interest across interdisciplinary scientific communities.
2640960-23-0 (6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)